Cas no 1428352-76-4 (N-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}acetamide)

• Product Name: N-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}acetamide
• CAS No: 1428352-76-4
• MF: C₁₃H₂₀N₂OS
• MW: 252.375701904297
• CID: 6232547
• PubChem ID: 71787066
• Update Time: 2025-06-08

N-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}acetamide
• CCG-310192
• N-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)acetamide
• N-{2-[4-(THIOPHEN-2-YL)PIPERIDIN-1-YL]ETHYL}ACETAMIDE
• N-[2-(4-thiophen-2-ylpiperidin-1-yl)ethyl]acetamide
• F6184-0780
• AKOS024535877
• VU0534762-1
• CHEMBL3444175
• 1428352-76-4

• Inchi： 1S/C13H20N2OS/c1-11(16)14-6-9-15-7-4-12(5-8-15)13-3-2-10-17-13/h2-3,10,12H,4-9H2,1H3,(H,14,16)
• InChI Key： IARCERJKNHFTPO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CCN(CCNC(C)=O)CC1

Computed Properties

• Exact Mass: 252.12963444g/mol
• Monoisotopic Mass: 252.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 60.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}acetamide

Recent Advances in the Study of N-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}acetamide (CAS: 1428352-76-4)

The compound N-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}acetamide (CAS: 1428352-76-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining a thiophene ring and a piperidine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of investigation has been the compound's interaction with central nervous system (CNS) targets. Preliminary in vitro and in vivo studies suggest that N-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}acetamide exhibits affinity for specific neurotransmitter receptors, particularly those involved in mood regulation and cognitive function. These findings have sparked interest in its potential application for neurological disorders such as depression and anxiety.

Recent synthetic approaches to N-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}acetamide have focused on optimizing yield and purity while minimizing side reactions. A 2023 study published in the Journal of Medicinal Chemistry reported a novel three-step synthesis route with an overall yield of 78%, significantly improving upon previous methods. The study also highlighted the importance of protecting group strategies in maintaining the integrity of the thiophene ring during synthesis.

Pharmacokinetic studies of 1428352-76-4 have revealed favorable absorption and distribution profiles, with particular attention to its blood-brain barrier permeability. A recent preclinical trial demonstrated that the compound achieves therapeutic concentrations in brain tissue within 30 minutes of oral administration, with a half-life of approximately 4 hours in rodent models. These properties make it an attractive candidate for further development as a CNS-active agent.

Structure-activity relationship (SAR) studies have been instrumental in understanding the molecular basis of N-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}acetamide's biological activity. Researchers have identified that the acetamide group plays a crucial role in receptor binding, while modifications to the thiophene moiety can significantly alter selectivity. These findings have guided the design of derivative compounds with improved potency and reduced off-target effects.

Current challenges in the development of 1428352-76-4 include optimizing its metabolic stability and minimizing potential drug-drug interactions. Recent in vitro metabolism studies using human liver microsomes have identified the major metabolic pathways, providing a foundation for future structural modifications. Additionally, computational modeling approaches are being employed to predict potential toxicity issues early in the development process.

The therapeutic potential of N-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}acetamide extends beyond neurological applications. Emerging research suggests possible utility in inflammatory conditions, with demonstrated inhibitory effects on key pro-inflammatory cytokines in cell-based assays. These findings open new avenues for investigation into its immunomodulatory properties and potential applications in autoimmune diseases.

As research progresses, several pharmaceutical companies have expressed interest in developing 1428352-76-4 as a clinical candidate. Patent activity surrounding this compound has increased significantly in the past two years, reflecting growing commercial interest. However, further preclinical studies are needed to fully characterize its safety profile before advancing to human trials.

In conclusion, N-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}acetamide represents a promising scaffold for drug development across multiple therapeutic areas. The compound's unique structural features, combined with its demonstrated biological activities, make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its full therapeutic potential through well-designed preclinical and clinical investigations.